Cas no 58319-92-9 (Exoenzyme C3, clostridium botulinum)

• Product Name: Exoenzyme C3, clostridium botulinum
• CAS No: 58319-92-9
• MF: C₃
• MW: 217.26546g/mol
• CID: 826265
• Update Time: 2025-06-29

Exoenzyme C3, clostridium botulinum Chemical and Physical Properties

Names and Identifiers

• EXOENZYME C3
• ADP-RIBOSYLTRANSFERASE C3,FOR BIOCHEMISTRY
• Adenosine diphosphoribosyltransferase
• ADP ribosyltransferase
• Poly(adenosine diphosphoribose)transferase, nicotinamide adenine dinucleotide-protein
• C3 TRANSFERASE
• C3 EXOENZYME
• C3 EXOTOXIN
• BOTULINUM NEUROTOXIN C3
• EXOENZYME C3, CLOSTRIDIUM BOTULINUM
• adp-ribosyltransferase C3 from*clostridium botuli
• adp-ribosyltransferase c3 from clostridium botulinum
• Poly(adenosine diphosphoribose)transferase, nicotinamide adenine dinucleotide-protein (9CI)
• 89-kDa PARP
• ADP-ribose transferases
• ADP-ribosyltransferase
• ADP-ribotransferase
• Adenine dinucleotide phosphoribosyl transferase
• Adenine dinucleotide phosphoribosyl transferases
• Adenosine diphosphate ribosyltransferase
• Adenosine diphosphate ribosyltransferases
• Adenosine diphosphoribosyltransferases
• C3 ADP-ribosyltransferases
• C3 transferases
• E.C. 2.4.2.30
• EC 2.4.2.30
• Halovibrin
• MeSH ID: D036002
• NAD+ ADP-ribosyltransferase
• NAD+:poly(ADP-D-ribosyl)-acceptor ADP-D-ribosyl-transferase
• NAD-protein ADP-ribosyltransferase
• NAD-protein ADP-ribosyltransferases
• NAD:agmatine ADP-ribosyltransferase
• NDP:agmatine ADP-ribosyltransferases
• Nicotinamide adenine dinucleotide-protein adenosine diphosphoribose transferases
• Nicotinamide adenine dinucleotide-protein adenosine diphosphoribose)transferase
• PARP
• PARPs
• Poly(ADP-ribose) polymerase 11
• Poly(ADP-ribose) polymerase 12
• Poly(ADP-ribose) polymerase 16
• Poly(ADP-ribose) polymerases
• Poly(ADP-ribose) synthase
• Poly(ADP-ribose) synthases
• Poly(ADP-ribose) synthetase
• Poly(ADP-ribose) synthetases
• Poly(ADP-ribose) transferase
• Poly(ADP-ribose) transferases
• Poly(ADP-ribose)polymerase (PARP)
• Poly(ADP-ribosyl) polymerase
• Poly(ADP-ribosyl) polymerases
• Poly(ADP-ribosyl) synthetase
• Poly(ADP-ribosyl) synthetases
• Poly(ADP-ribosyl) transferases
• Poly(ADP-ribosyl)transferase
• Poly(ADPR) polymerases
• Poly(ADPR) synthetase
• Poly(ADPR) synthetases
• Poly(ADPR)polymerase
• Poly(adenosine 5 diphosphoribose) synthetases
• Poly(adenosine 5'-diphosphoribose) synthetase
• Poly(adenosine diphosphate ribose) polymerase
• Poly(adenosine diphosphate ribose) polymerases
• Poly(adenosine diphosphate ribose) synthetase
• Poly(adenosine diphosphate ribose) synthetases
• Poly(adenosine diphosphoribose) polymerase
• Poly(adenosine diphosphoribose) polymerases
• Poly(adenosine diphosphoribose) synthase
• Poly(adenosine diphosphoribose) synthases
• Poly(adenosine diphosphoribose) synthetase
• Poly(adenosine diphosphoribose) synthetases
• Poly(adenosine diphosphoribose) transferase, nicotinamide adenine dinucleotide-proteins
• Poly(adenosine diphosphoribose)transferase
• Protein ADP-ribosyltransferase
• Protein ADP-ribosyltransferases
• Synthetase, poly(adenosine diphosphoribose)
• TNKSs
• Exoenzyme C3, clostridium botulinum

Computed Properties

• Exact Mass: 217.142641
• Monoisotopic Mass: 217.142641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Not determined

Exoenzyme C3, clostridium botulinum Security Information

• WGK Germany：3
• Hazard Category Code： 37
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Exoenzyme C3, clostridium botulinum

Introduction to Exoenzyme C3, Clostridium Botulinum (CAS No: 58319-92-9)

Exoenzyme C3, derived from Clostridium botulinum, is a highly specialized enzyme that has garnered significant attention in the field of biochemical research and pharmaceutical development. With a CAS number of 58319-92-9, this compound is known for its unique catalytic properties and its potential applications in various scientific and medical domains. This article provides an in-depth exploration of Exoenzyme C3, highlighting its structural characteristics, biological functions, and the latest research findings that underscore its importance.

The enzyme Exoenzyme C3 is a member of the metalloprotease family, which is characterized by its ability to cleave specific peptide bonds in target proteins. This enzymatic activity is crucial for various cellular processes, including signal transduction and cell adhesion. The molecular structure of Exoenzyme C3 consists of a catalytic domain responsible for proteolytic activity and a receptor-binding domain that facilitates interaction with host cells. This dual functionality makes Exoenzyme C3 a versatile tool in both research and therapeutic applications.

In recent years, significant advancements have been made in understanding the role of Exoenzyme C3 in Clostridium botulinum pathogenesis. Studies have revealed that this enzyme plays a pivotal role in the bacterium's ability to evade the host immune system by degrading host proteins that would otherwise facilitate immune responses. This insight has opened new avenues for developing strategies to combat bacterial infections caused by Clostridium botulinum.

Beyond its biological significance, Exoenzyme C3 has also been explored for its potential therapeutic applications. Researchers have investigated its use in developing novel anti-inflammatory agents and protease inhibitors. The ability of Exoenzyme C3 to selectively cleave specific peptide bonds makes it an attractive candidate for targeted therapies. For instance, studies have shown that derivatives of Exoenzyme C3 can be engineered to inhibit the activity of pathogenic enzymes while leaving host enzymes unaffected. This targeted approach holds promise for treating a variety of diseases without causing systemic side effects.

The latest research in this field has also highlighted the role of Exoenzyme C3 in regulating cellular processes such as migration and adhesion. These processes are critical for various physiological functions, including wound healing and tissue development. By modulating these processes, Exoenzyme C3 could potentially be used to develop treatments for conditions characterized by abnormal cell migration or adhesion, such as chronic wounds and certain types of cancer.

Furthermore, the structural analysis of Exoenzyme C3 has provided valuable insights into the mechanisms underlying metalloprotease function. High-resolution crystal structures have revealed detailed information about the enzyme's active site and substrate binding interactions. These structural insights have enabled researchers to design more effective inhibitors and modulators of Exoenzyme C3 activity. Such inhibitors could be used to treat conditions caused by excessive proteolytic activity, such as certain inflammatory diseases and neurodegenerative disorders.

The development of recombinant technologies has also facilitated the production of high-purity Exoenzyme C3 for research and therapeutic purposes. Recombinant versions of the enzyme can be engineered to enhance their stability and catalytic efficiency while minimizing potential immunogenicity. These advancements have made it possible to conduct more rigorous studies on the biological functions of Exoenzyme C3 and explore its potential as a therapeutic agent.

In conclusion, Exoenzyme C3 from Clostridium botulinum (CAS No: 58319-92-9) is a multifaceted enzyme with significant implications in both basic science and clinical applications. Its unique catalytic properties and biological functions make it a valuable tool for studying cellular processes and developing novel therapeutic strategies. The latest research findings continue to expand our understanding of this enzyme's potential, paving the way for innovative treatments across multiple medical disciplines.